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Introduction
Gold-196 (¹⁹⁶Au) is a synthetic radioisotope of gold that does not occur naturally. It is of

significant interest in nuclear physics and has potential applications in research and medicine,

particularly where radiolabeling and decay characteristics are critical. This document provides a

comprehensive overview of the nuclear decay properties of ¹⁹⁶Au, focusing on its half-life and

decay constant. It details the primary decay pathways and provides a generalized experimental

protocol for the determination of its half-life, tailored for a scientific audience.

Core Decay Properties of Gold-196
¹⁹⁶Au is an unstable isotope that decays into two different elements through competing

processes: electron capture and beta-minus decay. The accepted physical constants for ¹⁹⁶Au

are summarized below. Different experimental and evaluated datasets have produced slightly

varying values for its half-life.
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Parameter Value Source

Half-Life (t₁/₂) 6.165 days [1]

6.183 days [2][3][4]

6.13 ± 0.04 days [5]

6.1669 days [6]

Decay Constant (λ) 1.2975 x 10⁻⁶ s⁻¹ [2]

Primary Decay Modes

Electron Capture (ε) to

¹⁹⁶PtBeta-Minus (β⁻) Decay to

¹⁹⁶Hg

[1][2][3]

Branching Ratio

~92.8% Electron

Capture~7.2% Beta-Minus

Decay

[2][4][7]

Daughter Nuclides
Platinum-196 (¹⁹⁶Pt)Mercury-

196 (¹⁹⁶Hg)
[2][3]

Decay Energy (Q)

1.506 MeV (for Electron

Capture)0.686 MeV (for Beta-

Minus Decay)

[3][4]

Note: The decay constant (λ) is calculated from the half-life (t₁/₂) using the formula λ = ln(2) / t₁/

₂. The value presented corresponds to a half-life of 6.183 days.

In addition to the ground state, ¹⁹⁶Au has metastable states (isomers), including ¹⁹⁶ᵐ²Au, which

has a half-life of 9.6 hours and decays via isomeric transition.[4][8]

Decay Pathway of Gold-196
Gold-196 undergoes a branched decay. The dominant pathway, accounting for approximately

92.8% of all decay events, is electron capture.[2][7][9] In this process, the ¹⁹⁶Au nucleus

captures an inner atomic electron, converting a proton into a neutron and emitting a neutrino.

This results in the formation of Platinum-196 (¹⁹⁶Pt). The remaining 7.2% of ¹⁹⁶Au nuclei

undergo beta-minus decay, where a neutron is converted into a proton, emitting an electron
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(beta particle) and an antineutrino, thereby transforming into Mercury-196 (¹⁹⁶Hg).[2][7][9] Both

daughter nuclides, ¹⁹⁶Pt and ¹⁹⁶Hg, are stable.

Gold-196 (¹⁹⁶Au)

Platinum-196 (¹⁹⁶Pt)
(Stable)

 Electron Capture (ε)
 ~92.8%

Mercury-196 (¹⁹⁶Hg)
(Stable)

 Beta-Minus Decay (β⁻)
 ~7.2%

Click to download full resolution via product page

Caption: Decay scheme of Gold-196 showing the two primary decay modes.

Experimental Protocol for Half-Life Determination
The half-life of ¹⁹⁶Au can be determined experimentally by measuring its activity over a period

of time. A common method involves producing the isotope through a photonuclear reaction and

then measuring the decay of its characteristic gamma-ray emissions using a high-resolution

detector.

Isotope Production
Gold-196 is typically produced by irradiating a stable Gold-197 (¹⁹⁷Au) target, which is the only

naturally occurring gold isotope, with high-energy photons (gamma rays).[1] This process,

known as a (γ,n) reaction, ejects a neutron from the ¹⁹⁷Au nucleus.[10]

Reaction: ¹⁹⁷Au + γ → ¹⁹⁶Au + n

Source: The high-energy gamma rays can be generated from a linear accelerator (LINAC) as

Bremsstrahlung radiation.[11]

Measurement Methodology
Sample Preparation: A thin foil of natural gold (¹⁹⁷Au) is irradiated for a predetermined

duration to produce a sufficient quantity of ¹⁹⁶Au.
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Gamma-Ray Spectroscopy: The irradiated gold sample is placed in front of a high-purity

germanium (HPGe) detector, which can resolve the specific gamma energies emitted during

the decay of ¹⁹⁶Au. The decay of ¹⁹⁶Au to ¹⁹⁶Pt is associated with prominent gamma-ray

emissions, such as those at 333.0 keV and 355.7 keV.[5][10]

Data Acquisition: The gamma-ray spectrum is acquired over a series of fixed time intervals

(e.g., several hours each) for a duration spanning multiple half-lives (e.g., 2-3 weeks for

¹⁹⁶Au). For each spectrum, the net counts in the full-energy photopeaks corresponding to

¹⁹⁶Au decay (e.g., 355.7 keV) are recorded.

Background Subtraction: A background radiation measurement is performed with the sample

removed to identify and subtract ambient background counts from the sample data.[12]

Data Analysis
Activity Calculation: The net count rate (Activity, A) for a specific photopeak is calculated for

each measurement time (t). This rate is directly proportional to the number of ¹⁹⁶Au nuclei

present.

Decay Curve Plotting: The natural logarithm of the activity, ln(A), is plotted against the

elapsed time, t. According to the radioactive decay law (A = A₀e⁻ˡᵗ), this plot should yield a

straight line.[12]

Half-Life Calculation: The slope of the resulting line is equal to the negative of the decay

constant (-λ).[12] The half-life (t₁/₂) is then calculated using the relationship: t₁/₂ = ln(2) / λ = -

ln(2) / slope
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Caption: Workflow for the experimental determination of the ¹⁹⁶Au half-life.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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